4-Acetylpiperazine-1-sulfonamide
Overview
Description
4-Acetylpiperazine-1-sulfonamide is an organic compound with the molecular weight of 207.25 . It is a powder at room temperature .
Molecular Structure Analysis
The IUPAC name for this compound is 4-acetyl-1-piperazinesulfonamide . The InChI code for this compound is 1S/C6H13N3O3S/c1-6(10)8-2-4-9(5-3-8)13(7,11)12/h2-5H2,1H3,(H2,7,11,12) .Physical and Chemical Properties Analysis
This compound is a powder at room temperature . It has a molecular weight of 207.25 .Scientific Research Applications
Inhibition of Enzymes
Sulfenamido-Sulfonamides as Inhibitors of Carbonic Anhydrase Isozymes This research investigated the inhibition of the zinc enzyme carbonic anhydrase by sulfenamido-sulfonamides. These compounds showed good inhibition of carbonic anhydrase isozymes I, II, and IV, with bis-sulfonamides being more active than sulfenamido-sulfonamides (Supuran et al., 1997).
Triazene-Substituted Sulfamerazine Derivatives as Enzyme Inhibitors A study on triazene-substituted sulfamerazine derivatives found these compounds to be effective inhibitors of acetylcholinesterase and human carbonic anhydrases. This highlights their potential in therapeutic applications (Bilginer et al., 2020).
Antibacterial and Anti-inflammatory Potential
Synthesis and Biological Potential of Novel Sulfonamide Drugs Research focused on synthesizing novel sulfonamides for treating infections. These drugs were tested against bacterial strains, showing larger zones of inhibition against Escherichia coli compared to Bacillus Subtilis, indicating their antibacterial potential (Hussain et al., 2022).
Therapeutic Applications and Patents
Sulfonamides A Patent Review (2008 – 2012)
This review presents various classes of sulfonamides investigated for therapeutic applications. It covers scientific and patent literature on carbonic anhydrase inhibitors, COX2 inhibitors, and tyrosine kinase inhibitors, showing the broad range of potential uses for sulfonamides in medicine (Carta et al., 2012).
Safety and Hazards
The safety information for 4-Acetylpiperazine-1-sulfonamide indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/protective clothing/eye protection/face protection .
Mechanism of Action
Target of Action
4-Acetylpiperazine-1-sulfonamide, like other sulfonamides, primarily targets the bacterial enzyme dihydropteroate synthetase . This enzyme plays a crucial role in the synthesis of folic acid, which is essential for bacterial growth and survival .
Mode of Action
This compound acts as a competitive inhibitor of dihydropteroate synthetase . Normally, this enzyme uses para-aminobenzoic acid (PABA) for synthesizing folic acid. This inhibition disrupts the synthesis of folic acid .
Biochemical Pathways
The inhibition of dihydropteroate synthetase by this compound affects the folate metabolism pathway . Folate is a vital component in the synthesis of nucleotides, which are the building blocks of DNA. By inhibiting the production of folate, this compound disrupts DNA synthesis, leading to the inhibition of bacterial growth .
Pharmacokinetics
Sulfonamides, in general, are known to be readily absorbed orally . They are widely distributed throughout all tissues, achieving high levels in pleural, peritoneal, synovial, and ocular fluids . The impact of these properties on the bioavailability of this compound would need further investigation.
Result of Action
The primary result of the action of this compound is the inhibition of bacterial growth . By disrupting the synthesis of folic acid, an essential component for DNA synthesis, the compound prevents the bacteria from multiplying .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the pH of the environment can affect the ionization state of the compound, potentially impacting its absorption and distribution . Additionally, the presence of other substances, such as food or other drugs, can affect the absorption and metabolism of the compound
Biochemical Analysis
Biochemical Properties
4-Acetylpiperazine-1-sulfonamide plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been shown to inhibit the activity of certain enzymes involved in metabolic pathways, such as carbonic anhydrase and dihydropteroate synthetase . These interactions are crucial for its pharmacological effects, including its potential use as an anti-inflammatory and antibacterial agent. The compound’s ability to bind to these enzymes and inhibit their activity highlights its importance in biochemical research.
Cellular Effects
The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that this compound can affect the expression of pro-inflammatory cytokines such as tumor necrosis factor-alpha and interleukin-1 beta . Additionally, it has been observed to impact cellular metabolism by altering the activity of key metabolic enzymes, leading to changes in metabolite levels and metabolic flux.
Molecular Mechanism
The molecular mechanism of action of this compound involves its binding interactions with biomolecules, enzyme inhibition, and changes in gene expression. The compound binds to the active sites of target enzymes, inhibiting their catalytic activity . This inhibition can lead to a cascade of downstream effects, including alterations in cellular signaling pathways and gene expression. For example, the inhibition of carbonic anhydrase by this compound can result in decreased production of bicarbonate ions, affecting cellular pH regulation and metabolic processes.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been observed to change over time. The compound’s stability and degradation are critical factors influencing its long-term effects on cellular function. Studies have shown that this compound remains stable under standard laboratory conditions, but its degradation products can have different biological activities . Long-term exposure to the compound in in vitro and in vivo studies has revealed potential cumulative effects on cellular processes, including sustained inhibition of enzyme activity and prolonged alterations in gene expression.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound exhibits therapeutic effects, such as anti-inflammatory and antibacterial activities . At higher doses, it can cause toxic or adverse effects, including gastrointestinal disturbances and hepatotoxicity. Threshold effects have been observed, where the compound’s efficacy and toxicity are dose-dependent. These findings highlight the importance of optimizing dosage regimens to achieve the desired therapeutic outcomes while minimizing adverse effects.
Metabolic Pathways
This compound is involved in several metabolic pathways, interacting with enzymes and cofactors essential for its metabolism. The compound undergoes phase I and phase II metabolic reactions, including oxidation, reduction, and conjugation . Cytochrome P450 enzymes play a crucial role in its metabolism, leading to the formation of various metabolites. These metabolic pathways are vital for the compound’s pharmacokinetics and pharmacodynamics, influencing its bioavailability and therapeutic efficacy.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound is known to interact with membrane transporters, facilitating its uptake and distribution across cellular compartments . Additionally, binding proteins can influence its localization and accumulation within tissues, affecting its pharmacological activity. Understanding these transport and distribution mechanisms is essential for optimizing the compound’s therapeutic potential.
Subcellular Localization
The subcellular localization of this compound is critical for its activity and function. The compound is directed to specific cellular compartments or organelles through targeting signals and post-translational modifications . For instance, it may localize to the mitochondria, where it can influence mitochondrial function and energy metabolism. The precise subcellular localization of this compound determines its interactions with biomolecules and its overall biological effects.
Properties
IUPAC Name |
4-acetylpiperazine-1-sulfonamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13N3O3S/c1-6(10)8-2-4-9(5-3-8)13(7,11)12/h2-5H2,1H3,(H2,7,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHSSQEKAYHWNHJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCN(CC1)S(=O)(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13N3O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5906-31-0 | |
Record name | 4-acetylpiperazine-1-sulfonamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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